![molecular formula C17H25NO2 B1202629 5-[(1-Phenylcyclohexyl)amino]pentanoic acid CAS No. 77160-83-9](/img/structure/B1202629.png)
5-[(1-Phenylcyclohexyl)amino]pentanoic acid
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Overview
Description
5-[(1-Phenylcyclohexyl)amino]pentanoic acid, also known as PCAA, is a metabolite of phencyclidine (PCP). It can be detected in the urine of PCP users by mass spectrometry as a means of drug screening . It is a fatty acid derivative consisting of valeric acid substituted at C-5 with an N-(1-phenylcyclohexyl)amino group .
Molecular Structure Analysis
The molecular formula of this compound is C17H25NO2 . The InChI string representation of its structure isInChI=1S/C17H25NO2/c19-16(20)11-5-8-14-18-17(12-6-2-7-13-17)15-9-3-1-4-10-15/h1,3-4,9-10,18H,2,5-8,11-14H2,(H,19,20)
. Chemical Reactions Analysis
Specific chemical reactions involving this compound are not detailed in the available resources. As a metabolite, it is likely involved in metabolic pathways related to the breakdown and elimination of phencyclidine (PCP) in the body .Physical And Chemical Properties Analysis
The molar mass of this compound is 275.392 g·mol−1 . Other physical and chemical properties such as melting point, boiling point, solubility, and stability are not provided in the available resources.Scientific Research Applications
Synthesis and Chemical Properties
- 5-[(1-Phenylcyclohexyl)amino]pentanoic acid has been explored in the synthesis of various amino acids and their derivatives. For instance, the preparation of L-2-Amino-5-arylpentanoic acids, constituent amino acids in AM-toxins, utilizes similar compounds (Shimohigashi, Lee, & Izumiya, 1976). These compounds are critical in the study of biochemical properties and reactions.
Pharmacological Research
- In the realm of pharmacology, derivatives of this compound have been examined for their inhibitory effects on various enzymes. An example is the study of S-2-amino-5-azolylpentanoic acids as inhibitors of nitric oxide synthases (Ulhaq, Chinje, Naylor, Jaffar, Stratford, & Threadgill, 1998). This research has implications for understanding and potentially treating diseases related to nitric oxide synthesis.
Biochemical Assays
- Derivatives of this compound have been used in the development of biochemical assays. For example, a study used a chromogenic amino acid derivative for the selective assay of HIV-protease, indicating the compound's potential in diagnostic research (Badalassi, Nguyen, Crotti, & Reymond, 2002).
Medicinal Chemistry
- In medicinal chemistry, studies have explored the synthesis of novel compounds involving this compound. These efforts have been directed towards developing new therapeutic agents with specific pharmacological properties (Jensen, Madsen, Krogsgaard‐Larsen, & Bräuner‐Osborne, 2001).
Mechanism of Action
properties
CAS RN |
77160-83-9 |
---|---|
Molecular Formula |
C17H25NO2 |
Molecular Weight |
275.4 g/mol |
IUPAC Name |
5-[(1-phenylcyclohexyl)amino]pentanoic acid |
InChI |
InChI=1S/C17H25NO2/c19-16(20)11-5-8-14-18-17(12-6-2-7-13-17)15-9-3-1-4-10-15/h1,3-4,9-10,18H,2,5-8,11-14H2,(H,19,20) |
InChI Key |
RZGZMLICFFEUIQ-UHFFFAOYSA-N |
SMILES |
C1CCC(CC1)(C2=CC=CC=C2)NCCCCC(=O)O |
Canonical SMILES |
C1CCC(CC1)(C2=CC=CC=C2)NCCCCC(=O)O |
Other CAS RN |
77160-83-9 |
synonyms |
5-(1-phenylcyclohexylamino)valeric acid 5-(N-(1'-phenylcyclohexyl)amino)pentanoic acid 5-PCHAP |
Origin of Product |
United States |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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